Cas no 2228456-22-0 (1-(cyclopropylmethyl)-4-(oxiran-2-yl)-1H-1,2,3-triazole)

• Product Name: 1-(cyclopropylmethyl)-4-(oxiran-2-yl)-1H-1,2,3-triazole
• CAS No: 2228456-22-0
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 6244750
• PubChem ID: 165636998
• Update Time: 2025-10-22

1-(cyclopropylmethyl)-4-(oxiran-2-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-4-(oxiran-2-yl)-1H-1,2,3-triazole
• 2228456-22-0
• EN300-1997992

• Inchi： 1S/C8H11N3O/c1-2-6(1)3-11-4-7(9-10-11)8-5-12-8/h4,6,8H,1-3,5H2
• InChI Key： RITDSPFGBTVJDO-UHFFFAOYSA-N
• SMILES： O1CC1C1=CN(CC2CC2)N=N1

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 43.2Ų

Additional information on 1-(cyclopropylmethyl)-4-(oxiran-2-yl)-1H-1,2,3-triazole

Comprehensive Overview of 1-(cyclopropylmethyl)-4-(oxiran-2-yl)-1H-1,2,3-triazole (CAS No. 2228456-22-0)

The compound 1-(cyclopropylmethyl)-4-(oxiran-2-yl)-1H-1,2,3-triazole (CAS No. 2228456-22-0) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the cyclopropylmethyl and oxiran-2-yl moieties, make it a versatile building block for drug discovery and polymer chemistry. Researchers are particularly interested in its potential applications as a bioactive scaffold due to the presence of both triazole and epoxide functional groups, which are known for their diverse reactivity profiles.

In recent years, the scientific community has shown growing interest in 1,2,3-triazole-containing compounds, driven by their stability, synthetic accessibility via click chemistry, and broad biological activities. The incorporation of an oxirane ring (epoxide) in this molecule further enhances its utility as a precursor for ring-opening reactions, a topic frequently searched in organic synthesis forums and drug design publications. This dual functionality aligns with current trends in fragment-based drug discovery, where researchers seek modular compounds for targeted protein interactions.

From a synthetic chemistry perspective, CAS 2228456-22-0 represents an intriguing case study in regioselective triazole formation. The cyclopropylmethyl substituent introduces steric constraints that influence reaction pathways, a subject often queried in computational chemistry discussions. Analytical techniques such as NMR spectroscopy and mass spectrometry are crucial for characterizing this compound, as evidenced by numerous academic searches for "triazole epoxide characterization methods". The compound's stability under various pH conditions is another area of active investigation, particularly for researchers exploring prodrug strategies.

The materials science applications of 1-(cyclopropylmethyl)-4-(oxiran-2-yl)-1H-1,2,3-triazole are equally compelling. Its epoxide group enables crosslinking in polymer systems, making it relevant to searches about "self-healing materials" and "smart coatings". The triazole ring contributes to thermal stability, addressing common queries about "high-temperature resistant polymers". These properties have sparked interest in fields ranging from electronic encapsulation to biocompatible hydrogels, reflecting broader industrial trends toward multifunctional materials.

Quality control and scale-up production of CAS 2228456-22-0 present interesting challenges that resonate with current process chemistry discussions. The compound's purification often requires specialized techniques like preparative HPLC or crystallization optimization - topics frequently searched by process chemists. Analytical method development for this compound typically focuses on chiral separation (given the stereocenter in the oxirane ring) and impurity profiling, aligning with pharmaceutical industry demands for rigorous quality standards.

Environmental and safety considerations for 1-(cyclopropylmethyl)-4-(oxiran-2-yl)-1H-1,2,3-triazole follow standard laboratory protocols for epoxide handling, a subject covered in numerous chemical safety resources. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation systems are recommended during handling, reflecting general best practices for research chemicals. These precautions address common workplace safety queries while maintaining compliance with international laboratory safety guidelines.

The commercial availability of CAS 2228456-22-0 through specialty chemical suppliers has increased in recent years, responding to growing demand from medicinal chemistry and materials science researchers. Pricing and bulk synthesis options are frequent topics in supplier inquiries, particularly from academic and industrial groups engaged in high-throughput screening programs. The compound's shelf life and storage conditions (typically under inert atmosphere at low temperatures) are also common considerations for procurement specialists.

Future research directions for this compound likely involve exploring its structure-activity relationships in biological systems and optimizing its polymerization kinetics for materials applications. These investigations align with broader scientific interests in multifunctional small molecules and responsive materials, as reflected in contemporary literature searches. The compound's unique combination of rigidity (from the cyclopropane and triazole) and reactivity (from the epoxide) positions it as a valuable tool for interdisciplinary research at the chemistry-biology-materials interface.